Hypoxia-Inducible Factor 1 Alpha
Target Description
HIF1A is the alpha subunit of Hypoxia-Inducible Factor 1, a master transcriptional regulator vital for cellular adaptation to hypoxia. It controls the expression of genes involved in angiogenesis, erythropoiesis, glucose metabolism, and cell survival. Dysregulation of HIF1A is implicated in cancer progression, cardiovascular diseases, and inflammatory disorders, making it a significant therapeutic target for novel drug development.
Related Compounds
桑辛素P
Moracin P
CAS: 102841-46-3
桑辛素O
Moracin O
CAS: 123702-97-6
10-甲氧基喜树碱
10-Methoxycamptothecin
CAS: 19685-10-0
原人参二醇
20(S)-Protopanaxadiol
CAS: 30636-90-9
7-乙基喜树碱
7-Ethylcamptothecin
CAS: 78287-27-1
9-甲氧基喜树碱
9-Methoxycamptothecin
CAS: 39026-92-1
金合欢素
Acacetin
CAS: 480-44-4
升麻亭
Actein
CAS: 18642-44-9
Alpha-乳香酸
Alpha-Boswellic acid
CAS: 471-66-9
Alpha-常春藤皂苷
Alpha-Hederin
CAS: 27013-91-8
印楝素
Azadirachtin
CAS: 11141-17-6
补骨脂二氢黄酮甲醚
Bavachinin
CAS: 19879-30-2
硬飞燕草碱
Delsoline
CAS: 509-18-2
三七素
Dencichin
CAS: 5302-45-4
吉托皂苷元
Gitogenin
CAS: 511-96-6
马纳萨亭A
Manassantin A
CAS: 88497-87-4
重楼皂苷F
Polyphyllin F
CAS: 76296-74-7
白花前胡素E
Praeruptorin E
CAS: 78478-28-1
薯蓣次皂苷A
Prosapogenin A
CAS: 19057-67-1
原海葱苷A
Proscillaridin A
CAS: 466-06-8
二水槲皮素
Quercetin Dihydrate
CAS: 6151-25-3
雷帕霉素
Rapamycin
CAS: 53123-88-9
白藜芦醇-4'-O-beta-D-(6''-O-没食子酰) 葡萄糖苷
Resveratrol 4'-(6''-galloylglucoside)
CAS: 64898-03-9
丹酚酸C
Salvianolic acid C
CAS: 115841-09-3
黄花败酱皂苷C
Scabioside C
CAS: 17233-22-6
香紫苏醇
Sclareol
CAS: 515-03-7
香紫苏内酯
Sclareolide
CAS: 564-20-5
千里光碱
Senecionine
CAS: 130-01-8
洋川芎内酯A
Senkyunolide A
CAS: 63038-10-8
槐定碱
Sophoridine
CAS: 6882-68-4
毒毛旋花甙元
Strophanthidin
CAS: 66-28-4
琥珀酸
Succinic acid
CAS: 110-15-6
丹参酮IIA
Tanshinone IIA
CAS: 568-72-9
丹参酮IIA-磺酸钠
Tanshinone IIA sodium sulfonate
CAS: 69659-80-9
10-羟基喜树碱
10-Hydroxycamptothecin
CAS: 19685-09-7
20(R)-人参皂苷Rg3
20(R)-Ginsenoside Rg3
CAS: 38243-03-7
20(R)-人参皂苷Rh1
20(R)-Ginsenoside Rh1
CAS: 80952-71-2
20(R)-人参皂苷Rh2
20(R)-Ginsenoside Rh2
CAS: 112246-15-8
7-乙基-10-羟基喜树碱
7-Ethyl-10-Hydroxycamptothecin
CAS: 86639-52-3
左旋紫草素
Alkannin
CAS: 517-88-4
芹菜苷
Apiin
CAS: 26544-34-3
青蒿琥酯
Artesunate
CAS: 88495-63-0
积雪草苷
Asiaticoside
CAS: 16830-15-2
黄芪皂苷I
Astragaloside I
CAS: 84680-75-1
人参皂苷Rh1
Ginsenoside Rh1
CAS: 63223-86-9
人参皂苷Rh2
Ginsenoside Rh2
CAS: 78214-33-2
人参皂苷Ro
Ginsenoside Ro
CAS: 34367-04-9
11-O-罗汉果苷V
11-Oxomogroside V
CAS: 126105-11-1
20(R)-原人参二醇
20(R)-Protopanaxadiol
CAS: 7755-01-3
三七皂苷Fd
Gypenoside IX
CAS: 80321-63-7
焦地黄苯乙醇苷B1
Jionoside B1
CAS: 120406-37-3
5,6,4'-三甲氧基灯盏花乙素
5,6,4'-Trimethoxyscutellarin
CAS: 1195208-73-1
Caesappanin C
Caesappanin C
CAS: 1913319-59-1
降丹参酮
Nortanshinone
CAS: 97399-70-7
康普瑞汀
Combretastatin A4
CAS: 117048-59-6
乙酰沙蟾毒精
Acetylarenobufagin
CAS: 184673-79-8
衣康酸
Itaconic acid
CAS: 97-65-4
氢溴酸常山酮
Halofuginone hydrobromide
CAS: 64924-67-0
5，7-二甲氧基木犀草素
5,7-Dimethoxyluteolin
CAS: 90363-40-9
贯叶金丝桃素二环己铵盐
Hyperforin dicyclohexylammonium salt
CAS: 238074-03-8
新葛根乙素
Neopuerarin B
CAS: 1150314-39-8
新葛根甲素
Neopuerarin A
CAS: 1150314-34-3
Beta-榄香烯
Beta-Elemene
CAS: 515-13-9
人参皂苷CY
Ginsenoside CY
CAS: 83480-65-3
王百合苷 H
Regaloside H
CAS: 126239-77-8
4',7-二甲基柚皮素
4',7-Di-O-methylnaringenin
CAS: 29424-96-2
去甲络石苷
Nortracheloside
CAS: 33464-78-7
丹参新酮
Miltirone
CAS: 27210-57-7
Ophiopogonoside A
Ophiopogonoside A
CAS: 791849-22-4
山麦冬皂苷B
Liriopeside B
CAS: 87425-34-1
三七皂苷Ft1
Notoginsenoside Ft1
CAS: 155683-00-4
丹酚酸F
Salvianolic acid F
CAS: 158732-59-3
高血糖症
Hyperglycemia
肝病
Liver Disease
心肌梗塞
Myocardial Infarction
2型糖尿病
Type 2 Diabetes Mellitus
急性肾损伤
Acute Kidney Injury
高血脂症
Hyperlipidemia
代谢性疾病
Metabolic disease
脂质代谢障碍
Disorder of lipid metabolism
心血管疾病
Cardiovascular disease
类风湿性关节炎
Rheumatoid arthritis
肺高压
Pulmonary hypertension
肝硬化
Cirrhosis
急性冠状动脉综合征
Acute Coronary Syndrome
急性肺损伤
Acute Lung Injury
非酒精性脂肪性肝炎
Non-alcoholic Steatohepatitis
良性肿瘤
Benign Tumor
高胆固醇血症
Hypercholesterolemia
肺动脉高压
Pulmonary hypertension
高血压
Hypertension
中耳炎
Otitis media
类风湿关节炎
Rheumatoid arthritis
乳腺癌
Breast cancer
抗肿瘤
Antitumor
年龄相关性黄斑变性
Age-related macular degeneration
心肌缺血
Myocardial ischemia
癌症
Cancer
心肌缺血再灌注损伤
Myocardial ischemia-reperfusion injury
肾癌
Kidney Cancer
非小细胞肺癌
Non-small cell lung cancer
视网膜病变
Retinopathy
心肌梗死
Myocardial infarction
视网膜保护
Retinal protection
心肌缺血/再灌注损伤
Myocardial Ischemia/Reperfusion Injury
抗心肌缺血
Anti-Myocardial Ischemia
心绞痛
Angina Pectoris
心梗
Myocardial infarction
糖尿病视网膜病变
Diabetic retinopathy
肝细胞癌
Hepatocellular Carcinoma
缺血性脑卒中
Ischemic Stroke
肿瘤
Cancer
慢性阻塞性肺疾病
Chronic Obstructive Pulmonary Disease
糖尿病性视网膜病变
Diabetic Retinopathy
慢性肾脏病
Chronic Kidney Disease
缺血再灌注损伤
Ischemia-Reperfusion Injury
糖尿病足溃疡
Diabetic Foot Ulcer
恶性肿瘤（多种类型）
Malignant Tumors (Various Types)
肿瘤（多种实体瘤）
Cancer (Various Solid Tumors)
肝静脉闭塞病
Hepatic Veno-Occlusive Disease
神经胶质瘤
Glioma
淋巴管平滑肌瘤病
Lymphangioleiomyomatosis